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Compound of Interest

Compound Name:
N-(Amino-PEG5)-N-bis(PEG4-

acid)

Cat. No.: B609416 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the heterobifunctional linker, N-(Amino-
PEG5)-N-bis(PEG4-acid), a critical component in the development of advanced bioconjugates,

particularly antibody-drug conjugates (ADCs). This document outlines its chemical properties,

provides detailed experimental protocols for its use, and illustrates its role in targeted drug

delivery.

Core Properties and Specifications
N-(Amino-PEG5)-N-bis(PEG4-acid) is a branched polyethylene glycol (PEG) derivative

designed with a central primary amine and two terminal carboxylic acid functional groups. This

unique architecture allows for the covalent attachment of up to two molecules of interest, such

as cytotoxic drugs, to a primary biomolecule, like an antibody, thereby increasing the drug-to-

antibody ratio (DAR) in a controlled manner.[1] The hydrophilic PEG spacers enhance the

solubility and stability of the resulting conjugate and can improve its pharmacokinetic profile.

A summary of its key quantitative data is presented in the table below.
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Property Value References

CAS Number 2093152-86-2 [1][2][3][4]

Molecular Weight ~776.9 g/mol [1][2][5]

Molecular Formula C34H68N2O17 [1][2][5]

Purity ≥95% [3]

Appearance Liquid

Functional Groups
1 x Primary Amine, 2 x

Carboxylic Acid
[3]

Role in Antibody-Drug Conjugate (ADC)
Development
The primary application of N-(Amino-PEG5)-N-bis(PEG4-acid) is in the construction of ADCs.

[3] Its heterobifunctional nature allows for a sequential conjugation strategy. First, the primary

amine of the linker can be coupled to a biomolecule, typically an antibody. Subsequently, the

two terminal carboxylic acid groups are available to be conjugated to a payload, such as a

cytotoxic drug. This approach facilitates the creation of ADCs with a defined and higher drug

loading, which can be crucial for therapeutic efficacy.

Below is a diagram illustrating the conceptual workflow of using this linker to create an ADC

and its mechanism of action.
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ADC Synthesis

Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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